Cas no 946221-03-0 (N-(1-benzoyl-1,2,3,4-tetrahydroquinolin-7-yl)ethane-1-sulfonamide)

• Product Name: N-(1-benzoyl-1,2,3,4-tetrahydroquinolin-7-yl)ethane-1-sulfonamide
• CAS No: 946221-03-0
• MF: C₁₈H₂₀N₂O₃S
• MW: 344.428003311157
• CID: 5513694
• Update Time: 2025-10-30

N-(1-benzoyl-1,2,3,4-tetrahydroquinolin-7-yl)ethane-1-sulfonamide Chemical and Physical Properties

Names and Identifiers

• N-(1-benzoyl-3,4-dihydro-2H-quinolin-7-yl)ethanesulfonamide
• N-(1-benzoyl-1,2,3,4-tetrahydroquinolin-7-yl)ethane-1-sulfonamide

• Inchi： 1S/C18H20N2O3S/c1-2-24(22,23)19-16-11-10-14-9-6-12-20(17(14)13-16)18(21)15-7-4-3-5-8-15/h3-5,7-8,10-11,13,19H,2,6,9,12H2,1H3
• InChI Key： KBVZMLVIPXNIIO-UHFFFAOYSA-N
• SMILES： C(S(NC1=CC2=C(C=C1)CCCN2C(=O)C1=CC=CC=C1)(=O)=O)C

Additional information on N-(1-benzoyl-1,2,3,4-tetrahydroquinolin-7-yl)ethane-1-sulfonamide

Comprehensive Overview of N-(1-benzoyl-1,2,3,4-tetrahydroquinolin-7-yl)ethane-1-sulfonamide (CAS No. 946221-03-0)

N-(1-benzoyl-1,2,3,4-tetrahydroquinolin-7-yl)ethane-1-sulfonamide (CAS No. 946221-03-0) is a specialized organic compound that has garnered significant attention in pharmaceutical and chemical research due to its unique structural properties and potential applications. This compound belongs to the class of sulfonamide derivatives, which are widely recognized for their biological activity and versatility in drug development. The presence of both a benzoyl group and a tetrahydroquinoline moiety in its structure makes it a promising candidate for further exploration in medicinal chemistry.

In recent years, the demand for novel sulfonamide-based compounds has surged, driven by their applications in targeting various enzymes and receptors. Researchers are particularly interested in N-(1-benzoyl-1,2,3,4-tetrahydroquinolin-7-yl)ethane-1-sulfonamide due to its potential role in modulating specific biological pathways. Its molecular structure allows for interactions with proteins and enzymes, making it a valuable tool in the study of drug discovery and mechanistic biology.

The synthesis of CAS No. 946221-03-0 involves multi-step organic reactions, including the introduction of the sulfonamide group and the benzoyl moiety. These synthetic pathways are often optimized to achieve high yields and purity, which are critical for research and industrial applications. The compound's physicochemical properties, such as solubility, stability, and reactivity, are also key factors in its utility across different scientific disciplines.

One of the most frequently searched topics related to N-(1-benzoyl-1,2,3,4-tetrahydroquinolin-7-yl)ethane-1-sulfonamide is its potential use in cancer research. Preliminary studies suggest that sulfonamide derivatives may exhibit anti-proliferative effects on certain cancer cell lines. While more research is needed to validate these findings, the compound's structural features align with those of other therapeutic agents currently under investigation.

Another area of interest is the compound's role in neuropharmacology. The tetrahydroquinoline scaffold is known to interact with central nervous system targets, raising questions about its potential applications in treating neurological disorders. Researchers are exploring whether CAS No. 946221-03-0 could be modified to enhance its blood-brain barrier permeability or selectivity for specific receptors.

From an industrial perspective, N-(1-benzoyl-1,2,3,4-tetrahydroquinolin-7-yl)ethane-1-sulfonamide is also being evaluated for its use in material science. Its unique chemical properties make it a candidate for developing advanced polymers or coatings with specialized functionalities. The compound's thermal stability and resistance to degradation are particularly noteworthy in this context.

In conclusion, N-(1-benzoyl-1,2,3,4-tetrahydroquinolin-7-yl)ethane-1-sulfonamide (CAS No. 946221-03-0) represents a fascinating subject of study across multiple scientific fields. Its versatile applications, coupled with ongoing research into its biological and chemical properties, underscore its importance in modern science. As interest in sulfonamide chemistry continues to grow, this compound is likely to remain a focal point for innovation and discovery.